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Compound Name: Cytosaminomycin B

Cat. No.: B1248015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cytosaminomycin B is a member of the cytosaminomycin family of nucleoside antibiotics,

which are produced by the soil bacterium Streptomyces amakusaensis KO-8119.[1][2] These

compounds have garnered interest within the scientific community for their potent anticoccidial

activity. This technical guide provides a comprehensive overview of the chemical and physical

properties of Cytosaminomycin B, details on its isolation and purification, and an exploration

of its biological activity and likely mechanism of action.

Chemical and Physical Properties
Cytosaminomycin B is a complex organic molecule with the chemical formula C26H37N5O8.

Its molecular weight is 547.6 g/mol . The structure of Cytosaminomycin B, along with its

analogs, was determined through nuclear magnetic resonance (NMR) studies.[3]

Table 1: Physicochemical Properties of
Cytosaminomycin B
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Property Value

Chemical Formula C26H37N5O8

Molecular Weight 547.6 g/mol

CAS Number 157878-03-0

Appearance Pale yellow powder

Solubility
Soluble in DMSO, Methanol, Chloroform.

Insoluble in water, hexane.

Biological Activity
Cytosaminomycin B has demonstrated significant in vitro anticoccidial activity against Eimeria

tenella, a protozoan parasite that causes coccidiosis in poultry.

Table 2: In Vitro Anticoccidial Activity and Cytotoxicity
of Cytosaminomycin B

Cell Line
Minimum Effective
Concentration
(Anticoccidial)

Cytotoxicity

Chicken embryonic cells 1.1 µM 9.1 µM

BHK-21 cells 2.3 µM 4.6 µM

Experimental Protocols
Isolation and Purification of Cytosaminomycin B
The following is a generalized protocol for the isolation and purification of Cytosaminomycin B
from a fermentation broth of Streptomyces amakusaensis KO-8119, based on established

methods for this class of compounds.[1][2]
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Fermentation

Extraction

Purification

Analysis

1. Fermentation of S. amakusaensis KO-8119

2. Centrifugation to separate broth and mycelium

3. Solvent Extraction of the supernatant

4. Concentration of the extract

5. Silica Gel Column Chromatography

6. Preparative HPLC

Pure Cytosaminomycin B
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Caption: Experimental workflow for the isolation and purification of Cytosaminomycin B.
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Fermentation:Streptomyces amakusaensis KO-8119 is cultured in a suitable fermentation

medium to encourage the production of cytosaminomycins.

Extraction: The fermentation broth is harvested and subjected to solvent extraction to isolate

the active compounds.[1]

Chromatography: The crude extract is then purified using silica gel column chromatography.

[1]

Preparative HPLC: Final purification to yield Cytosaminomycin B is achieved through

preparative high-performance liquid chromatography (HPLC).[1]

In Vitro Anticoccidial Assay
The anticoccidial activity of Cytosaminomycin B can be evaluated in vitro using primary

chicken embryonic cells or BHK-21 cells as host cells for the parasite Eimeria tenella. The

minimum effective concentration at which no mature schizonts are observed is determined.

Mechanism of Action and Biosynthesis
As a nucleoside antibiotic, Cytosaminomycin B is believed to exert its biological effect by

interfering with fundamental cellular processes such as protein synthesis.
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Caption: Proposed mechanism of action for Cytosaminomycin B.

The biosynthesis of Cytosaminomycin B likely involves the convergence of two major

pathways: the synthesis of the pyrimidine nucleobase and the formation of the sugar moieties.

The pyrimidine ring is assembled first and then attached to a ribose-5-phosphate donor.
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Caption: A simplified, proposed biosynthetic pathway for Cytosaminomycin B.

Conclusion
Cytosaminomycin B is a promising anticoccidial agent with a well-defined chemical structure

and potent in vitro activity. Further research into its specific mechanism of action, in vivo

efficacy, and potential for drug development is warranted. The methodologies outlined in this
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guide provide a foundation for researchers to further explore the therapeutic potential of this

and related nucleoside antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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